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Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15624052

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4''-Hydroxyisojasminin is a naturally occurring secoiridoid glucoside, a class of compounds

known for their diverse biological activities. Isolated from species of the Jasminum genus,

notably Jasminum mesnyi, this molecule is of growing interest to the scientific community. This

technical guide provides a comprehensive overview of the known physicochemical properties

of 4''-Hydroxyisojasminin, alongside detailed experimental methodologies for its study. The

information presented herein is intended to serve as a foundational resource for researchers

engaged in natural product chemistry, pharmacology, and drug discovery and development.

Physicochemical Properties
While extensive experimental data for 4''-Hydroxyisojasminin is not widely available in the

public domain, a combination of data from chemical databases and information on structurally

related compounds allows for the compilation of its key physicochemical characteristics.
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General Properties
Property Value Source

Molecular Formula C₂₆H₃₈O₁₃ PubChem[1]

Molecular Weight 558.6 g/mol PubChem[1]

Exact Mass 558.23124126 Da PubChem[1]

Appearance

White amorphous powder

(inferred from related

compounds)

[2]

CAS Number 135378-09-5 PubChem[1]

Computed Properties
Computational models provide valuable insights into the behavior of molecules and are often

used in the initial stages of drug development.

Property Value
Computational
Method

Source

XLogP3-AA -1.4 XLogP3 3.0 PubChem[1]

Hydrogen Bond

Donors
6 Cactvs 3.4.8.18 PubChem[1]

Hydrogen Bond

Acceptors
13 Cactvs 3.4.8.18 PubChem[1]

Rotatable Bond Count 3 Cactvs 3.4.8.18 PubChem[1]

Topological Polar

Surface Area
202 Å² Cactvs 3.4.8.18 PubChem[1]

Note: Experimental data for melting point, boiling point, and pKa of 4''-Hydroxyisojasminin
are not readily available in the surveyed literature.

Spectroscopic Data
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Detailed spectroscopic data is crucial for the unequivocal identification and structural

elucidation of natural products. While specific spectra for 4''-Hydroxyisojasminin are not

publicly available, the following sections describe the expected spectral characteristics based

on its structure and data from similar secoiridoid glucosides.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the structure of organic molecules.

For 4''-Hydroxyisojasminin, both ¹H and ¹³C NMR would be essential for confirming its

constitution and stereochemistry.

¹H NMR: The proton spectrum would be complex, showing signals for the olefinic protons of

the secoiridoid core, the acetal proton, and a series of overlapping signals for the methylene

and methine protons of both the aglycone and the glucose moiety. The anomeric proton of

the glucose unit would likely appear as a doublet in the region of δ 4.5-5.5 ppm.

¹³C NMR: The carbon spectrum would display 26 distinct signals corresponding to each

carbon atom in the molecule. Key signals would include those for the carbonyl groups of the

ester and lactone functionalities, the olefinic carbons, the acetal carbon, and the carbons of

the glucose unit.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

High-Resolution Mass Spectrometry (HRMS): Would be used to confirm the elemental

composition (C₂₆H₃₈O₁₃) by providing a highly accurate mass measurement.[2]

Tandem Mass Spectrometry (MS/MS): Would reveal characteristic fragmentation patterns,

including the loss of the glucose moiety (162 Da) and fragmentation of the secoiridoid

aglycone, which would be invaluable for structural confirmation.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 4''-Hydroxyisojasminin is expected to show characteristic absorption bands for:
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O-H stretching: A broad band around 3400 cm⁻¹ due to the multiple hydroxyl groups.

C-H stretching: Bands in the region of 2850-3000 cm⁻¹.

C=O stretching: Strong absorptions around 1700-1750 cm⁻¹ corresponding to the ester and

lactone carbonyl groups.

C=C stretching: A band around 1650 cm⁻¹ for the carbon-carbon double bond.

C-O stretching: Multiple bands in the fingerprint region (1000-1300 cm⁻¹) due to the various

C-O bonds in the ester, ether, and alcohol functionalities.[2]

UV-Vis Spectroscopy
UV-Vis spectroscopy provides information about the conjugated systems within a molecule.

Secoiridoids typically exhibit characteristic UV absorption maxima. For 4''-
Hydroxyisojasminin, an absorption maximum (λmax) is expected in the range of 230-290 nm,

which is characteristic of the enol-ether system of the secoiridoid chromophore.[2][3]

Experimental Protocols
The following sections provide detailed methodologies for the key experiments related to the

study of 4''-Hydroxyisojasminin. These protocols are based on established methods for the

isolation and characterization of secoiridoid glucosides from plant sources.

Isolation and Purification of 4''-Hydroxyisojasminin
This protocol describes a general procedure for the extraction and isolation of 4''-
Hydroxyisojasminin from the leaves of Jasminum mesnyi.
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Plant Material Collection and Preparation

Extraction

Air-dried, powdered leaves

Solvent Partitioning

Crude Methanol Extract

Column Chromatography (Silica Gel)

Ethyl Acetate Fraction

Further Purification (Sephadex LH-20)

Bioactive Fractions

Final Purification (Preparative HPLC)

Partially Purified Fractions

Isolated 4''-Hydroxyisojasminin

Pure Compound
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Isolated Compound

Mass Spectrometry (HRMS, MS/MS)

NMR Spectroscopy (1H, 13C, COSY, HSQC, HMBC)

IR Spectroscopy

UV-Vis Spectroscopy

Structure Confirmation

Biotic/Abiotic Stress

Jasmonate Biosynthesis

Jasmonate Signaling Cascade

Activation of Defense Genes

Stress Response

4''-Hydroxyisojasminin (Potential Modulator)

Hypothesized Interaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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